(4-Fluorophenyl)diphenylphosphane

• CAS No.: 18437-72-4
• Molecular Formula: C18H14FP
• Molecular Weight: 280.3 g/mol
• IUPAC Name: (4-fluorophenyl)-diphenylphosphane
• InChI: InChI=1S/C18H14FP/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H
• InChI Key: DNEFXIIQHUTOSX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=C(C=C3)F

Description

(4-Fluorophenyl)diphenylphosphane is an organophosphorus compound characterized by a central phosphorus atom bonded to two phenyl groups and one 4-fluorophenyl group. Its molecular formula is C18H14FP, with a molecular weight of 280.28 g/mol. The 4-fluorophenyl substituent introduces electron-withdrawing effects due to fluorine's electronegativity, influencing the compound's reactivity, stability, and applications in catalysis and organic synthesis. This compound is often utilized as a ligand in transition metal catalysis, where the fluorine atom modulates electronic properties to enhance catalytic efficiency .

Preparation Methods

Synthetic Routes and Reaction Conditions: (4-Fluorophenyl)diphenylphosphane can be synthesized through various methods. One common synthetic route involves the reaction of 4-fluorophenyl trifluoromethanesulphonate with methanone, (diphenylphosphino)(4-methylphenyl)-, in the presence of a palladium catalyst and caesium carbonate in toluene at 100°C under an inert atmosphere . The reaction typically proceeds for 12 hours in a sealed tube to yield the desired product.

Industrial Production Methods: While specific industrial production methods for (4-Fluorophenyl)diphenylphosphane are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using larger reactors, and ensuring proper handling of reagents and products to maintain safety and efficiency.

Chemical Reactions Analysis

Types of Reactions: (4-Fluorophenyl)diphenylphosphane undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form the corresponding phosphine oxide.

Substitution: The fluorine atom can participate in nucleophilic substitution reactions.

Coordination: It can act as a ligand in coordination chemistry, forming complexes with transition metals.

Common Reagents and Conditions:

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Coordination: Transition metal salts like palladium chloride or platinum chloride in organic solvents.

Major Products:

Oxidation: (4-Fluorophenyl)diphenylphosphine oxide.

Substitution: Various substituted phosphines depending on the nucleophile used.

Coordination: Metal-phosphine complexes.

Scientific Research Applications

(4-Fluorophenyl)diphenylphosphane has diverse applications in scientific research:

Chemistry: Used as a ligand in catalysis, particularly in cross-coupling reactions and hydrogenation processes.

Material Science: Incorporated into polymers to enhance flame retardancy and dielectric properties.

Biology and Medicine:

Industry: Utilized in the synthesis of advanced materials and as a precursor for other organophosphorus compounds.

Mechanism of Action

The mechanism of action of (4-Fluorophenyl)diphenylphosphane largely depends on its role in specific reactions. As a ligand, it coordinates with metal centers, influencing the electronic properties and reactivity of the metal complex. In oxidation reactions, the phosphane group is oxidized to the corresponding phosphine oxide, which can further participate in various chemical transformations.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Electronic and Steric Properties

Table 1: Key Properties of Diphenylphosphane Derivatives

Compound	Substituent (X)	Molecular Weight (g/mol)	Electronic Effect	Steric Bulk
(4-Fluorophenyl)diphenylphosphane	-F	280.28	Electron-withdrawing	Moderate
(4-Iodophenyl)diphenylphosphane	-I	388.19	Weakly donating	High
(4-Hydroxyphenyl)diphenylphosphine	-OH	278.28	Electron-donating	Moderate
Di-tert-butyl-[4-(trifluoromethyl)phenyl]phosphane	-CF3	330.33	Strongly electron-withdrawing	High

• Electronic Effects: The 4-fluorophenyl group in (4-Fluorophenyl)diphenylphosphane withdraws electron density via inductive effects, making the phosphorus center more electrophilic. This contrasts with the electron-donating -OH group in (4-Hydroxyphenyl)diphenylphosphine, which increases electron density at phosphorus, enhancing its reducing capability .

• Steric Effects :

  • The iodine atom in (4-Iodophenyl)diphenylphosphane introduces significant steric hindrance, which may limit its utility in sterically sensitive reactions .
  • Bulky tert-butyl groups in the CF₃-substituted analog () create a highly shielded phosphorus center, favoring selective catalytic reactions .